Cas no 1823494-64-9 (2-Amino-6-thien-2-ylmethyl)pyrimidin-4-ol)

• Product Name: 2-Amino-6-thien-2-ylmethyl)pyrimidin-4-ol
• CAS No: 1823494-64-9
• CID: 4621672
• Update Time: 2025-05-20

2-Amino-6-thien-2-ylmethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-thien-2-ylmethyl)pyrimidin-4-ol

Additional information on 2-Amino-6-thien-2-ylmethyl)pyrimidin-4-ol

2-Amino-6-(thien-2-ylmethyl)pyrimidin-4-ol: A Comprehensive Overview

The compound 2-Amino-6-(thien-2-ylmethyl)pyrimidin-4-ol (CAS No. 1823494-64-9) is a fascinating molecule with significant potential in various fields, particularly in drug discovery and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The presence of the thienyl group at the 6-position and the amino group at the 2-position introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly as scaffolds for kinase inhibitors, anticancer agents, and antiviral drugs. The thienyl group, a heterocyclic aromatic system, contributes to the compound's ability to interact with biological targets through π-π stacking and hydrogen bonding. This makes 2-Amino-6-(thien-2-ylmethyl)pyrimidin-4-ol a promising candidate for designing bioactive molecules with enhanced potency and selectivity.

In terms of synthesis, the compound can be prepared via a variety of methods, including nucleophilic substitution, condensation reactions, and cross-coupling techniques. For instance, the incorporation of the thienyl group can be achieved through Suzuki-Miyaura coupling, a widely used method in organic synthesis for forming carbon-heteroatom bonds. The presence of the amino group at the 2-position facilitates further modifications, such as alkylation or acylation, enabling the creation of more complex structures with tailored properties.

One of the most exciting developments involving this compound is its application in drug design targeting protein kinases. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The pyrimidine core of 2-Amino-6-(thien-2-ylmethyl)pyrimidin-4-ol provides an ideal platform for binding to kinase active sites, while the thienyl group enhances specificity by interacting with hydrophobic pockets within these enzymes.

Moreover, computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, such as good solubility and permeability. These attributes are crucial for drug candidates aiming to achieve effective tissue distribution and sustained therapeutic effects. Additionally, recent advancements in artificial intelligence (AI)-aided drug design have enabled researchers to predict potential off-target effects and optimize lead compounds like 2-Amino-6-(thien-2-ylmethyl)pyrimidin-4-ol for improved safety profiles.

Beyond its medicinal applications, this compound has also shown promise in materials science. The aromaticity of the pyrimidine ring and the electron-withdrawing nature of the amino group make it suitable for use in organic electronics. For example, derivatives of this compound could serve as components in light-emitting diodes (LEDs) or photovoltaic devices due to their ability to facilitate charge transport.

In conclusion, 2-Amino-6-(thien-2-ymlmethyl)pyrimidin=4=ol (CAS No. 1823494=64=9) is a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.